(2E)-3-(adamantan-1-yl)but-2-enoic acid
Overview
Description
(2E)-3-(adamantan-1-yl)but-2-enoic acid, commonly known as (2E)-3-adamantylacrylic acid, is a non-aromatic unsaturated aliphatic acid with a molecular formula of C10H16O2. It is a colorless, odourless, and non-toxic organic compound. It has a melting point of -11.5°C and a boiling point of 162-164°C. The acid has a variety of uses in the scientific and medical fields, including as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the production of polymers.
Scientific Research Applications
((2E)-3-(adamantan-1-yl)but-2-enoic acid)-3-adamantylacrylic acid has a variety of applications in the scientific and medical fields. It is used as an intermediate in the synthesis of a number of pharmaceuticals, such as the anticonvulsant drug pregabalin and the anti-inflammatory drug celecoxib. It is also used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an inhibitor of enzymes. Additionally, the acid has been used in the synthesis of a variety of other organic compounds, such as adamantane derivatives and adamantane-based polymers.
Mechanism of Action
Target of Action
The primary targets of (2E)-3-(adamantan-1-yl)but-2-enoic acid are currently unknown
Mode of Action
It is known that the compound interacts with its targets, leading to changes in cellular processes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (2E)-3-(adamantan-1-yl)but-2-enoic acid . These factors include temperature, pH, and the presence of other compounds, among others . .
Advantages and Limitations for Lab Experiments
The use of ((2E)-3-(adamantan-1-yl)but-2-enoic acid)-3-adamantylacrylic acid in lab experiments has a number of advantages and limitations. One advantage of using the acid is that it is non-toxic and has a low melting point, making it easy to handle and store. Additionally, the acid is relatively inexpensive and widely available. However, the acid has a tendency to react with other organic compounds, and can therefore interfere with the desired reaction.
Future Directions
The use of ((2E)-3-(adamantan-1-yl)but-2-enoic acid)-3-adamantylacrylic acid in scientific and medical research has a number of potential future directions. One potential direction is the use of the acid as a reagent in the synthesis of pharmaceuticals. Additionally, the acid could be used in the synthesis of other organic compounds, such as adamantane derivatives and adamantane-based polymers. The acid could also be used in the development of new inhibitors of enzymes, such as cytochrome P450 enzymes and 3-hydroxy-3-methylglutaryl-CoA reductase. Finally, the acid could be used in the development of new anti-inflammatory and anticonvulsant drugs.
Synthesis Methods
((2E)-3-(adamantan-1-yl)but-2-enoic acid)-3-adamantylacrylic acid can be synthesized by a variety of methods, including the reaction of adamantan-1-ol with acetic anhydride or ethyl chloroformate, the reaction of adamantan-1-amine with acetic anhydride, and the reaction of adamantan-1-yl chloride with ethyl acetate. The most common and cost-effective method is the reaction of adamantan-1-amine with acetic anhydride. This reaction is carried out in the presence of a catalytic amount of sulfuric acid, and yields ((2E)-3-(adamantan-1-yl)but-2-enoic acid)-3-adamantylacrylic acid in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(adamantan-1-yl)but-2-enoic acid involves the reaction of 1-adamantanol with but-2-enoic acid in the presence of a dehydrating agent to form the desired product.", "Starting Materials": [ "1-adamantanol", "but-2-enoic acid", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 1-adamantanol in a dry solvent (e.g. dichloromethane) and add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) dropwise while stirring at room temperature.", "Step 2: Allow the reaction mixture to stir for several hours until the reaction is complete (monitored by TLC or GC).", "Step 3: Add but-2-enoic acid to the reaction mixture and heat the mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature and then add water to quench the reaction.", "Step 5: Extract the product with a suitable organic solvent (e.g. ethyl acetate) and dry over anhydrous magnesium sulfate.", "Step 6: Purify the product by column chromatography or recrystallization to obtain the desired (2E)-3-(adamantan-1-yl)but-2-enoic acid." ] } | |
CAS RN |
1164552-12-8 |
Product Name |
(2E)-3-(adamantan-1-yl)but-2-enoic acid |
Molecular Formula |
C14H20O2 |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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